Cas no 1235660-48-6 (1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea
• CAS No: 1235660-48-6
• MF: C₁₆H₁₆N₂O₃S
• MW: 316.374842643738
• CID: 5894930
• PubChem ID: 49716354
• Update Time: 2025-10-23

1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea
• VU0524199-1
• SR-01000925533
• 3-(1,3-benzodioxol-5-yl)-1-cyclopropyl-1-(thiophen-3-ylmethyl)urea
• SR-01000925533-1
• F5854-4322
• AKOS024522795
• 3-(benzo[d][1,3]dioxol-5-yl)-1-cyclopropyl-1-(thiophen-3-ylmethyl)urea
• 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-[(thiophen-3-yl)methyl]urea
• 1235660-48-6

• Inchi： 1S/C16H16N2O3S/c19-16(17-12-1-4-14-15(7-12)21-10-20-14)18(13-2-3-13)8-11-5-6-22-9-11/h1,4-7,9,13H,2-3,8,10H2,(H,17,19)
• InChI Key： ALAMFWWSMLPYAZ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN(C(NC1=CC=C2C(=C1)OCO2)=O)C1CC1

Computed Properties

• Exact Mass: 316.08816355g/mol
• Monoisotopic Mass: 316.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 79Ų

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea

Introduction to 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea (CAS No. 1235660-48-6) and Its Emerging Applications in Chemical Biology

1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea, identified by its CAS number 1235660-48-6, represents a structurally sophisticated compound that has garnered significant attention in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its fused heterocyclic framework comprising a benzodioxol core, a cyclopropyl substituent, and a thiophen moiety linked through a urea functional group, exhibits promising potential as a lead compound for the development of novel therapeutic agents.

The benzodioxol scaffold, also known as an oxygenated dibenzo[b,e][1,4]oxazepine derivative, is well-documented for its biological activity and has been extensively explored in medicinal chemistry due to its ability to interact with various biological targets. In particular, derivatives of this scaffold have shown efficacy in modulating enzymes and receptors involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases. The incorporation of a cyclopropyl group into the molecular structure enhances the compound's metabolic stability while simultaneously improving its binding affinity to biological targets. This modification is particularly valuable in drug design, as it can prevent rapid degradation and enhance pharmacokinetic properties.

The presence of a thiophen ring further enriches the pharmacophoric features of 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea, as thiophene derivatives are known for their broad spectrum of biological activities. Thiophenes have been extensively studied for their antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The combination of a benzodioxol, cyclopropyl, and thiophen moiety creates a multifaceted pharmacological profile that may be exploited for the development of drugs targeting multiple disease pathways simultaneously.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of novel bioactive compounds like 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea. These computational methods allow researchers to predict the binding interactions of small molecules with biological targets with high precision, thereby accelerating the drug discovery process. For instance, molecular docking studies have demonstrated that this compound can effectively bind to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key mediators of inflammation. Additionally, preliminary in vitro assays suggest that it may exhibit inhibitory activity against certain kinases involved in cancer progression.

The structural complexity of 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea also offers opportunities for further derivatization to optimize its pharmacological properties. By modifying the substituents on the benzodioxol or thiophen rings, or by introducing additional functional groups such as halogens or alkoxides, researchers can fine-tune the compound's bioactivity and selectivity. Such structural modifications are crucial for improving drug efficacy while minimizing side effects.

In parallel with computational studies, experimental investigations have been conducted to validate the potential of this compound. In cell-based assays, 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-yl)methylurea has demonstrated promising anti-inflammatory effects by suppressing the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNFα) and interleukin-beta (ILβ). Furthermore, preclinical studies in animal models have shown that it can modulate immune responses without significant toxicity at effective doses. These findings underscore its potential as a therapeutic agent for conditions characterized by excessive inflammation.

The development of novel therapeutic agents often involves rigorous optimization processes to enhance both potency and safety. In the case of 1-(2H-1,3-benzodioxol-5-yl)-3-cyclopropyl-3-(thiophen-3-ylmethylurea) (CAS No. 1235660-48), ongoing research focuses on improving its solubility and bioavailability while maintaining or enhancing its biological activity. Techniques such as prodrug design and formulation engineering are being explored to address these challenges. Additionally, efforts are underway to understand the compound's mechanism of action at a molecular level through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the field by enabling more efficient identification and optimization of bioactive compounds. AI-driven platforms can analyze vast datasets to identify patterns that human researchers might overlook, thereby accelerating the discovery process. For example, machine learning models have been trained to predict the binding affinities of small molecules to various biological targets based on their structural features. These models can then be used to guide the synthesis of novel derivatives like 1-(2H - 1 , 3 - benzodioxol - 5 - yl ) - 3 - cyclo prop yl - 3 - ( thi ophen - 3 - yl ) m eth ylm eth urea that are more likely to exhibit desired biological activities.

The versatility of this compound also makes it an attractive scaffold for developing libraries of diverse derivatives for high-throughput screening (HTS). By systematically varying different functional groups within its structure, researchers can generate large collections of compounds with tailored properties for testing against various disease-related targets . This approach allows for rapid identificationof hits that can be further optimized into lead candidates .

As our understandingof disease mechanisms continuesto evolve , so too does our abilityto design targeted therapies . The unique structural featuresof 1 -( 2 H - 1 , 3 - benz odiox ol - 5 - yl ) - 3 - cyc lo prop yl - 3 -( thi ophen - 3 - yl ) m eth ylm eth urea( CAS No .1235660 .48 .6 ) position itas apromising candidatefor addressing complexdiseases throughmultitarget inhibitionor modulatory effects . Future studieswill focuson elucidatingits detailedmechanismsof action , optimizingits pharmacokinetic profile ,and evaluatingits potentialfor clinical translation .